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Compound of Interest

Compound Name:
(4,6-Dimethylpyrimidin-2-

yl)methanol

Cat. No.: B151653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of (4,6-
Dimethylpyrimidin-2-yl)methanol, a heterocyclic building block with applications in organic

synthesis, particularly in the development of pharmaceuticals and agrochemicals. This

document outlines its key physical properties and provides standardized experimental

protocols for their determination.

Core Physicochemical Data
The essential physical properties of (4,6-Dimethylpyrimidin-2-yl)methanol (CAS: 54198-72-

0) are summarized below. These values are critical for its handling, purification, and use in

synthetic chemistry.

Property Value Data Source

Melting Point 87-88 °C Experimental

Boiling Point 235.1 ± 28.0 °C Predicted
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While specific experimental determinations for the cited values of (4,6-Dimethylpyrimidin-2-
yl)methanol are not publicly detailed, the following represents standard and rigorous

methodologies for ascertaining the melting and boiling points of organic compounds.

Melting Point Determination: Capillary Method
The melting point of a crystalline solid can be accurately determined using the capillary method

with either a Thiele tube or a modern digital melting point apparatus. This method relies on

heating a small, powdered sample in a capillary tube and observing the temperature range

over which it transitions from a solid to a liquid.[1][2][3]

Apparatus:

Glass capillary tubes (sealed at one end)

Thermometer (calibrated)

Heating apparatus (Thiele tube with high-boiling mineral oil or a digital melting point

apparatus)

Mortar and pestle

Procedure:

Sample Preparation: Ensure the (4,6-Dimethylpyrimidin-2-yl)methanol sample is

completely dry and finely powdered using a mortar and pestle.[4]

Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample, trapping a small amount of the material. Invert the tube and tap it gently to cause the

solid to fall to the sealed end. The packed sample height should be approximately 2-3 mm.[5]

[6]

Apparatus Setup (Thiele Tube):

Attach the capillary tube to a thermometer using a small rubber band, aligning the sample

with the thermometer's bulb.[7]
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Insert the thermometer into a Thiele tube containing mineral oil, ensuring the sample is

immersed but the rubber band remains above the oil level.

Gently heat the side arm of the Thiele tube with a small flame to create convection

currents for uniform heating.[7]

Measurement:

Heat the apparatus at a moderate rate until the temperature is about 15-20°C below the

expected melting point.

Reduce the heating rate to approximately 1-2°C per minute to ensure thermal equilibrium.

[6]

Record the temperature at which the first drop of liquid appears (the onset of melting).[6]

Record the temperature at which the entire sample has turned into a clear liquid

(completion of melting).[6]

The recorded range between these two temperatures constitutes the melting point range.

For a pure substance, this range is typically narrow (0.5-2°C).[8]

Boiling Point Determination: Siwoloboff Method (Micro-
Boiling Point)
Given that the boiling point for (4,6-Dimethylpyrimidin-2-yl)methanol is a predicted value,

determination would likely be performed on a small scale. The Siwoloboff method is ideal for

this purpose.[9]

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., Thiele tube with mineral oil)
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Procedure:

Sample Preparation: Place a small amount (a few drops) of liquid (4,6-Dimethylpyrimidin-2-
yl)methanol into the fusion tube.

Capillary Inversion: Place the capillary tube, sealed end up, into the fusion tube containing

the sample.[10][11]

Apparatus Setup: Attach the fusion tube to a thermometer and immerse the setup in a

heating bath.

Heating and Observation:

Heat the bath gently. As the temperature rises, air trapped in the capillary tube will expand

and exit as a slow stream of bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the open

end of the capillary tube. This indicates the liquid has reached its boiling point.

Measurement:

Remove the heat source and allow the apparatus to cool slowly.

Observe the point at which the stream of bubbles stops and the liquid is drawn back into

the capillary tube.[9][11]

The temperature at which the liquid enters the capillary tube is the boiling point of the

substance at the recorded atmospheric pressure.

Workflow for Physicochemical Characterization
The logical flow for determining the physical properties of a chemical substance like (4,6-
Dimethylpyrimidin-2-yl)methanol is crucial for ensuring data accuracy and reproducibility.

The following diagram illustrates this workflow.
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Caption: Workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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